Cas no 676621-95-7 (Ethyl 3-(4-fluorophenyl)-2,2-dimethylpropanoate)

Ethyl 3-(4-fluorophenyl)-2,2-dimethylpropanoate is a fluorinated ester compound characterized by its stable, branched molecular structure. The presence of the 4-fluorophenyl group enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where fluorine substitution often improves bioavailability and metabolic stability. The ethyl ester moiety provides favorable solubility in organic solvents, facilitating further chemical modifications. Its dimethyl-substituted propanoate backbone contributes to steric hindrance, potentially increasing selectivity in reactions. This compound is particularly valuable in the development of fluorinated active ingredients, where precise structural control is critical. Suitable for controlled environments, it should be handled with standard safety precautions for fluorinated organics.

Ethyl 3-(4-fluorophenyl)-2,2-dimethylpropanoate structure

676621-95-7 structure

Product Name:Ethyl 3-(4-fluorophenyl)-2,2-dimethylpropanoate

CAS No:676621-95-7

MF:C₁₃H₁₇FO₂

MW:224.271287679672

CID:2951498

PubChem ID:69423048

Update Time:2025-06-09

Ethyl 3-(4-fluorophenyl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

- 3-(4-氟苯基)-2,2-二甲基丙酸乙酯
- Ethyl 3-(4-fluorophenyl)-2,2-dimethylpropanoate
- AK431088
- 3-(4-fluorophenyl)-2,2-dimethylpropionic acid ethyl ester
- 3-(4-Fluorophenyl)-2,2-dimethyl-propionic Acid Ethyl Ester
- MFCD22987357
- AKOS027393632
- O11764
- ethyl3-(4-fluorophenyl)-2,2-dimethylpropanoate
- DS-18759
- IIYWOHWSAOGQHF-UHFFFAOYSA-N
- SCHEMBL5381952
- 676621-95-7
- MDL： MFCD22987357
- Inchi： 1S/C13H17FO2/c1-4-16-12(15)13(2,3)9-10-5-7-11(14)8-6-10/h5-8H,4,9H2,1-3H3
- InChI Key： IIYWOHWSAOGQHF-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC(C(=O)OCC)(C)C

Computed Properties

Exact Mass: 224.12125794 g/mol
Monoisotopic Mass: 224.12125794 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 224.27
XLogP3: 3.4
Topological Polar Surface Area: 26.3

Ethyl 3-(4-fluorophenyl)-2,2-dimethylpropanoate Pricemore >>

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